Cas no 857939-86-7 (2-(1-aminocyclohexyl)propan-2-ol)
2-(1-aminocyclohexyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanemethanol, 1-amino-α,α-dimethyl-
- 2-(1-aminocyclohexyl)propan-2-ol
- SCHEMBL12133518
- EN300-1644325
- 857939-86-7
-
- Inchi: 1S/C9H19NO/c1-8(2,11)9(10)6-4-3-5-7-9/h11H,3-7,10H2,1-2H3
- InChI Key: WZXSXYUZDRZQQK-UHFFFAOYSA-N
- SMILES: C1(N)(C(C)(C)O)CCCCC1
Computed Properties
- Exact Mass: 157.146664230g/mol
- Monoisotopic Mass: 157.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 0.984±0.06 g/cm3(Predicted)
- Boiling Point: 145 °C(Press: 11 Torr)
- pka: 15.18±0.29(Predicted)
2-(1-aminocyclohexyl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1644325-0.05g |
2-(1-aminocyclohexyl)propan-2-ol |
857939-86-7 | 0.05g |
$1261.0 | 2023-06-04 | ||
| Enamine | EN300-1644325-0.1g |
2-(1-aminocyclohexyl)propan-2-ol |
857939-86-7 | 0.1g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1644325-0.25g |
2-(1-aminocyclohexyl)propan-2-ol |
857939-86-7 | 0.25g |
$1381.0 | 2023-06-04 | ||
| Enamine | EN300-1644325-0.5g |
2-(1-aminocyclohexyl)propan-2-ol |
857939-86-7 | 0.5g |
$1440.0 | 2023-06-04 | ||
| Enamine | EN300-1644325-1.0g |
2-(1-aminocyclohexyl)propan-2-ol |
857939-86-7 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1644325-2.5g |
2-(1-aminocyclohexyl)propan-2-ol |
857939-86-7 | 2.5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1644325-5.0g |
2-(1-aminocyclohexyl)propan-2-ol |
857939-86-7 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1644325-10.0g |
2-(1-aminocyclohexyl)propan-2-ol |
857939-86-7 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1644325-50mg |
2-(1-aminocyclohexyl)propan-2-ol |
857939-86-7 | 50mg |
$888.0 | 2023-09-22 | ||
| Enamine | EN300-1644325-100mg |
2-(1-aminocyclohexyl)propan-2-ol |
857939-86-7 | 100mg |
$930.0 | 2023-09-22 |
2-(1-aminocyclohexyl)propan-2-ol Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on 2-(1-aminocyclohexyl)propan-2-ol
2-(1-Aminocyclohexyl)Propan-2-Ol: A Comprehensive Overview
2-(1-Aminocyclohexyl)Propan-2-Ol (CAS No. 857939-86-7) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with an amino group and a secondary alcohol functional group. The cyclohexane ring provides structural stability, while the amino group and secondary alcohol contribute to its reactivity and versatility in chemical reactions.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(1-Aminocyclohexyl)Propan-2-Ol through various methodologies. One of the most promising approaches involves the use of catalytic asymmetric synthesis, which not only enhances the yield but also improves the enantiomeric excess of the product. This development has significant implications for its application in drug discovery, where stereochemistry plays a crucial role in determining biological activity.
The physical and chemical properties of 2-(1-Aminocyclohexyl)Propan-2-Ol have been extensively studied to understand its behavior under different conditions. For instance, its solubility in various solvents has been optimized for large-scale production processes. Additionally, its thermal stability has been evaluated to ensure safe handling and storage. These studies have provided valuable insights into its potential applications in diverse industries.
In terms of applications, 2-(1-Aminocyclohexyl)Propan-2-Ol has shown great promise in the pharmaceutical industry as a key intermediate in the synthesis of bioactive compounds. Its ability to undergo multiple types of reactions, such as nucleophilic substitution and condensation reactions, makes it an ideal building block for constructing complex molecular architectures. Recent research has highlighted its role in the development of novel antibiotics and anti-inflammatory agents.
Another emerging application of 2-(1-Aminocyclohexyl)Propan-2-Ol is in the field of agrochemicals. Its ability to interact with biological systems at multiple levels has led to its use as a precursor for herbicides and fungicides. Furthermore, its compatibility with various agricultural substrates ensures its effectiveness under different environmental conditions.
From a sustainability perspective, efforts have been made to develop eco-friendly synthesis routes for 2-(1-Aminocyclohexyl)Propan-2-Ol. The use of renewable feedstocks and green chemistry principles has significantly reduced the environmental footprint associated with its production. These advancements align with global initiatives aimed at promoting sustainable chemical manufacturing practices.
In conclusion, 2-(1-Aminocyclohexyl)Propan-2-Ol (CAS No. 857939-86-7) is a multifaceted compound with immense potential across various industries. Its unique structure, combined with recent advancements in synthetic methods and applications, positions it as a key player in modern chemical research and development.
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